Cas no 89783-72-2 (9H-Xanthen-9-one, 1,8-bis(acetyloxy)-2,3,4,6-tetramethoxy-)

9H-Xanthen-9-one, 1,8-bis(acetyloxy)-2,3,4,6-tetramethoxy- structure
89783-72-2 structure
Product Name:9H-Xanthen-9-one, 1,8-bis(acetyloxy)-2,3,4,6-tetramethoxy-
CAS No:89783-72-2
MF:C21H20O10
MW:432.377507209778
CID:589223
PubChem ID:71326106
Update Time:2025-04-19

9H-Xanthen-9-one, 1,8-bis(acetyloxy)-2,3,4,6-tetramethoxy- Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthen-9-one, 1,8-bis(acetyloxy)-2,3,4,6-tetramethoxy-
    • (8-acetyloxy-3,5,6,7-tetramethoxy-9-oxoxanthen-1-yl) acetate
    • 2,3,4,6-Tetramethoxy-9-oxo-9H-xanthene-1,8-diyl diacetate
    • 89783-72-2
    • DTXSID40755345
    • Inchi: 1S/C21H20O10/c1-9(22)29-12-7-11(25-3)8-13-14(12)16(24)15-17(30-10(2)23)19(26-4)21(28-6)20(27-5)18(15)31-13/h7-8H,1-6H3
    • InChI Key: PNJPUNOZSJYTIL-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=C(C=2C(C2C(=C(C(=C(C1=2)OC)OC)OC)OC(C)=O)=O)OC(C)=O)OC

Computed Properties

  • Exact Mass: 432.10564683g/mol
  • Monoisotopic Mass: 432.10564683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 681
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 116Ų

9H-Xanthen-9-one, 1,8-bis(acetyloxy)-2,3,4,6-tetramethoxy- Related Literature

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